Cas no 910564-03-3 (Brevetoxin A; 44-Carboxylic acid)

• Product name: Brevetoxin A; 44-Carboxylic acid
• CAS No: 910564-03-3
• MF: C₄₉H₇₀O₁₄
• MW: 883.071716785431
• CID: 6660904

Brevetoxin A; 44-Carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Brevetoxin A; 44-Carboxylic acid

• Inchi： 1S/C49H70O14/c1-25-16-35-38(22-44(51)59-35)58-43-21-37-39(63-48(43,4)23-25)18-26(2)45-34(56-37)11-7-6-10-30-31(60-45)12-8-14-33-32(55-30)13-9-15-42-49(5,62-33)24-41-36(57-42)20-40-46(61-41)29(50)19-28(54-40)17-27(3)47(52)53/h6-8,14,25-26,28-43,45-46,50H,3,9-13,15-24H2,1-2,4-5H3,(H,52,53)
• InChI Key： GBZYVFJPEINFJK-UHFFFAOYSA-N
• SMILES： CC1C2C(CC=CCC3C(O2)CC=CC2C(CCCC4C(O2)(C)CC2C(CC5C(O2)C(O)CC(CC(C(=O)O)=C)O5)O4)O3)OC2C(OC3(C(C2)OC2C(OC(C2)=O)CC(C)C3)C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Brevetoxins and derivatives Brevetoxins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Brevetoxins and derivatives